Polonium-197
Description
Properties
Molecular Formula |
Po |
|---|---|
Molecular Weight |
196.9857 g/mol |
IUPAC Name |
polonium-197 |
InChI |
InChI=1S/Po/i1-12 |
InChI Key |
HZEBHPIOVYHPMT-DFNMHJECSA-N |
Isomeric SMILES |
[197Po] |
Canonical SMILES |
[Po] |
Origin of Product |
United States |
Context and Significance of Neutron Deficient Polonium Isotopes
Neutron-deficient polonium isotopes, those with fewer neutrons than the stable isotopes of neighboring elements, are of significant interest in nuclear physics. myrrha.be These isotopes, including ¹⁹⁷Po, are located in a transitional region of the nuclear chart where the interplay between single-particle and collective nuclear behaviors can be observed. myrrha.be The study of these nuclei, which have two protons beyond the closed proton shell at Z=82, offers a unique window into nuclear structure. myrrha.beaps.org
Research into these isotopes helps to understand phenomena such as shape coexistence, where a nucleus can exhibit different shapes (e.g., spherical, oblate, or prolate) at very similar energy levels. myrrha.be The investigation of their decay properties and energy levels provides stringent tests for nuclear models that aim to predict the behavior of nuclei far from stability. aps.org The systematic study of polonium isotopes, from the neutron-rich to the neutron-deficient side, allows for a comprehensive understanding of how nuclear structure evolves with the number of neutrons. myrrha.beaps.org
Historical Development of Polonium Isotope Investigations
The study of polonium began with the discovery of the element itself in 1898 by Marie and Pierre Curie, who named it after Marie's native Poland. iaea.orgwikipedia.orgbritannica.comchemicool.com Their work with pitchblende, a uranium ore, revealed that after the removal of uranium, the ore remained highly radioactive, leading them to isolate polonium and later radium. iaea.orgwikipedia.orgebsco.com
Early research focused on naturally occurring isotopes. However, with the advent of particle accelerators and nuclear reactors, scientists gained the ability to create and study a much wider range of isotopes, including highly unstable, neutron-deficient ones like ¹⁹⁷Po. wikipedia.org The synthesis of polonium isotopes can be achieved through various reactions, such as bombarding bismuth or lead targets with neutrons, protons, or deuterons. wikipedia.orgscribd.com Specifically, neutron-deficient isotopes can be formed by irradiating platinum with carbon nuclei or through fusion-evaporation reactions. wikipedia.org The development of sophisticated detection systems has been crucial for studying these short-lived isotopes, allowing for precise measurements of their decay characteristics. bnl.gov The ¹⁹⁷Po isotope was first identified in 1965.
Research Objectives and Scope Pertaining to Polonium 197 Nuclear Properties
Ground State Nuclear Properties
The ground state represents the lowest energy configuration of the ¹⁹⁷Po nucleus. Its properties are crucial for understanding the behavior of this isotope.
The nuclear spin (I) and parity (π) of the ground state of this compound have been determined to be (3/2)⁻. chemlin.orgperiodictable.com This notation indicates a total angular momentum of the nucleus of 3/2 and a negative parity. These values are essential for understanding the selection rules in its radioactive decay and the structure of its excited states.
The electromagnetic moments of a nucleus provide information about the distribution of charge and current within it.
Magnetic Dipole Moment (μ): The magnetic dipole moment of the ¹⁹⁷Po ground state has been measured to be -0.88(7) nuclear magnetons (μN). iaea.org This value was determined using in-source resonance ionization spectroscopy. kuleuven.be Another source reports a value of -0.882(65) μN. chemlin.org The negative sign indicates that the magnetic moment is oriented opposite to the nuclear spin.
Electric Quadrupole Moment (Q): The spectroscopic electric quadrupole moment (Qs) of the ¹⁹⁷Po ground state is -0.4(2) barns. iaea.org Another source provides a value of -0.44(20) barns. chemlin.org This negative value signifies an oblate (flattened) charge distribution. The measurement of the quadrupole moment provides direct insight into the deviation of the nuclear shape from a perfect sphere. researchgate.net
Studies of the changes in the nuclear mean square charge radii (δ⟨r²⟩) for polonium isotopes indicate an onset of deformation at ¹⁹⁷Po and ¹⁹⁸Po. kuleuven.becern.ch This is earlier than previously suggested by theoretical and experimental work. cern.ch Unlike the neighboring mercury isotopes, no significant odd-even staggering of the charge radii is observed for polonium isotopes down to ¹⁹¹Po. cern.ch The charge radii of both the ground and isomeric states of the odd-A polonium isotopes follow a similar trend to the even-A isotopes. cern.ch The deformation of neutron-deficient polonium isotopes like ¹⁹⁷Po is well-described by assuming a moderate permanent oblate deformation. researchgate.net
Measurement of Nuclear Electromagnetic Moments (Magnetic Dipole and Electric Quadrupole)
Excited Nuclear States and Isomerism in this compound
Beyond its ground state, the ¹⁹⁷Po nucleus can exist in various excited states, some of which are long-lived and known as nuclear isomers.
Excited states in ¹⁹⁷Po have been studied using in-beam gamma-ray spectroscopy. osti.gov The alpha radioactivity of ¹⁹⁷Po was used to identify the gamma-ray transitions following nuclear reactions. osti.gov The structure of the first excited states is interpreted as a weak coupling of an i13/2 neutron to the even-even core. unc.edu A gradual downward trend in the excitation energies of the first excited states has been observed in the lighter even-mass polonium isotopes, a behavior that starts with ¹⁹⁶Po. unc.edu
This compound has a known nuclear isomer, denoted as ¹⁹⁷ᵐPo. Direct mass measurements have been performed on both the low-spin 3/2⁻ ground state and the high-spin 13/2⁺ isomeric state. aps.org
The properties of the ¹⁹⁷ᵐPo isomer are as follows:
Excitation Energy: The excitation energy of the ¹⁹⁷ᵐPo isomer is 204 keV. chemlin.org Another source reports a value of 196(12) keV. wikipedia.org
Half-life: The half-life of ¹⁹⁷ᵐPo is 32(2) seconds. chemlin.org A slightly different value of 25.8(1) seconds is also reported. wikipedia.org
Spin and Parity: The spin and parity of the ¹⁹⁷ᵐPo isomer are assigned as (13/2)⁺. chemlin.orgwikipedia.org
The existence of this isomer is attributed to the νi13/2 orbital. aps.org
Data Tables
Table 1: Ground State Properties of this compound
| Property | Value |
| Nuclear Spin and Parity (Iπ) | (3/2)⁻ chemlin.orgperiodictable.com |
| Magnetic Dipole Moment (μ) | -0.88(7) μN iaea.org |
| Electric Quadrupole Moment (Q) | -0.4(2) b iaea.org |
| Half-life | 53.6(9) s wikipedia.org |
Table 2: Properties of the Nuclear Isomer ¹⁹⁷ᵐPo
| Property | Value |
| Excitation Energy | 204 keV chemlin.org |
| Half-life | 32(2) s chemlin.org |
| Spin and Parity (Iπ) | (13/2)⁺ chemlin.orgwikipedia.org |
Observation of Rotational Bands and Anharmonic Vibrational Structures
The nuclear structure of this compound (¹⁹⁷Po) is characterized by the interplay between single-particle and collective degrees of freedom, leading to the observation of rotational bands and vibrational structures. uj.edu.pl In-beam γ-ray spectroscopy has been instrumental in identifying excited states built on the 13/2⁺ isomer of ¹⁹⁷Po. unc.edu These studies have revealed a trend towards collective vibrational motion, which becomes more established in the lighter odd-A polonium isotopes. unc.edu
The energy levels in the neutron-deficient polonium isotopes, including ¹⁹⁷Po, exhibit characteristics that can be interpreted within the context of both vibrational and rotational models. unc.edu The structure of the yrast states (the lowest energy state for a given angular momentum) in these isotopes is largely influenced by the coupling of the two-proton configuration outside the Z=82 shell closure to the vibrations of the underlying even-even core. aps.org
While a purely rotational or vibrational description may be an oversimplification, the observed level schemes suggest a transition towards collectivity as the neutron number decreases. unc.edu The energy ratios of the excited states in ¹⁹⁷Po provide insights into the degree of collective motion. unc.edu However, even in the lightest polonium isotopes studied, the drop in excitation energies is not sufficient to indicate a complete phase transition from vibrational to rotational motion. unc.edu The concept of anharmonic vibrations has also been used to interpret the systematics of excited states in this region, providing an alternative framework to the shape coexistence model. researchgate.net
Theoretical Frameworks for this compound Nuclear Structure
The complex nuclear structure of this compound, situated near the Z=82 proton shell closure, has been the subject of various theoretical investigations. researchgate.net These models aim to explain the observed properties, such as isomeric states, electromagnetic moments, and the onset of deformation.
Application of the Nuclear Shell Model
The nuclear shell model is a fundamental framework for understanding the structure of atomic nuclei. indexcopernicus.com It is based on the premise that nucleons (protons and neutrons) move independently in a spherically symmetric potential with a strong spin-orbit interaction. indexcopernicus.comcerncourier.com For nuclei like ¹⁹⁷Po, which have nucleons outside a closed shell, the model considers an inert core with the valence nucleons determining the nuclear properties. indexcopernicus.com
In the context of polonium isotopes, the shell model helps to explain the existence of "magic numbers" of protons and neutrons that correspond to particularly stable configurations. cerncourier.com Polonium isotopes, with two protons beyond the Z=82 closed shell, are excellent candidates for testing the predictions of the shell model. aps.org The model can be used to calculate energy levels and wave functions, providing insights into the nuclear structure. osti.gov For instance, the properties of the 13/2⁺ isomeric state in ¹⁹⁷Po are understood to arise from the νi₁₃/₂ neutron orbital within the shell model framework. unc.eduaps.org However, for nuclei away from closed shells, where collective effects become significant, the basic shell model may need to be extended or combined with other models to fully describe the observed phenomena. cam.ac.uk
Collective Model Interpretations (e.g., Particle-Plus-Rotor Model)
Collective models provide a complementary perspective by describing the nucleus in terms of collective motions, such as rotations and vibrations of the nuclear core. The particle-plus-rotor model (PPRM) is a specific application of the collective model that has been successfully used to describe the properties of odd-A nuclei like ¹⁹⁷Po. researchgate.netkuleuven.be This model considers the coupling of a single valence nucleon to a deformed, rotating core.
For the neutron-deficient polonium isotopes, including ¹⁹⁷Po, PPRM calculations with a static oblate deformation have been shown to accurately describe the measured magnetic dipole and spectroscopic quadrupole moments. researchgate.netkuleuven.be These calculations suggest a gradual increase in the mean deformation as one moves to lighter polonium isotopes with A < 198. kuleuven.be The model has been particularly effective in explaining the properties of the high-spin isomers in ¹⁹³Po, ¹⁹⁵Po, and ¹⁹⁷Po, supporting a rotationally aligned scheme for an i₁₃/₂ neutron hole coupled to an oblate core. researchgate.net The interplay between the odd particle and the changing even-even core is a key aspect of these interpretations. aps.org
Mean-Field Approaches and Density Functional Theories
Mean-field approaches and Density Functional Theories (DFT) offer a microscopic description of nuclear structure that can account for collective phenomena. These methods start from an effective interaction between nucleons and aim to solve the many-body problem in a self-consistent manner.
Hartree-Fock-Bogoliubov (HFB) calculations, a type of mean-field approach, have been used to study the polonium isotopic chain. researchgate.net These calculations, which can include configuration mixing between states of different deformations, have shown good agreement with experimental data on charge radii. researchgate.net Relativistic Mean-Field (RMF) theory and Covariant Density Functional Theory (CDFT) have also been applied to investigate the properties of polonium isotopes. bnl.govarxiv.org These frameworks have been used to calculate potential energy surfaces, binding energies, and the evolution of nuclear shapes. bnl.gov
For ¹⁹⁷Po, mean-field calculations have been able to reproduce experimental results by identifying the ground and isomeric states with specific blocked quasiparticle configurations that are consistent with the observed spin, parity, and magnetic moments. researchgate.net DFT has also been employed to study the thermodynamical properties and electronic band structures of polonium, providing further insights into its fundamental properties. nih.govaps.org
Below is a table summarizing some of the key nuclear properties of this compound.
| Property | Value |
| Mass Number (A) | 197 |
| Atomic Number (Z) | 84 |
| Neutron Number (N) | 113 |
| Isotopic Mass | 196.98566(5) u |
| Half-life | 84(16) s |
| Spin and Parity (Ground State) | (3/2⁻) |
| Magnetic Dipole Moment (μ) | -0.882(65) μN |
| Quadrupole Moment (Q) | -0.44(20) barn |
| Nuclear Isomer | |
| Excitation Energy | 204 keV |
| Half-life | 32(2) s |
| Spin and Parity | (13/2⁺) |
Table sources: chemlin.org
Alpha Decay Characteristics of this compound
The emission of an alpha particle is a significant decay mode for ¹⁹⁷Po, leading to the formation of a more stable daughter nucleus.
Measurement of Alpha Emission Energies and Branching Ratios
Experimental studies have been crucial in characterizing the alpha decay of ¹⁹⁷Po. The measured alpha decay energy for ¹⁹⁷Po is 6.412(3) MeV. chemlin.org The branching ratio, which represents the fraction of decays that occur via a specific pathway, has been determined to be 44(7)% for the alpha decay of ¹⁹⁷Po. chemlin.org This indicates that nearly half of all ¹⁹⁷Po nuclei will decay through the emission of an alpha particle.
Alpha-decay analysis has proven to be a valuable technique for identifying polonium isotopes, including ¹⁹⁷Po, and for distinguishing between their ground and isomeric states. researchgate.netresearchgate.netwhiterose.ac.uk An example of an alpha-decay energy spectrum for ¹⁹⁷Po shows distinct peaks corresponding to the decay of both the ground state and an isomer, with a full width at half maximum (FWHM) of 30 keV. researchgate.netresearchgate.net
Interactive Data Table: Alpha Decay Properties of this compound
| Property | Value |
| Alpha Decay Energy | 6.412(3) MeV |
| Alpha Branching Ratio | 44(7) % |
Spectroscopic Identification of Daughter Nuclide (Lead-193)
The alpha decay of this compound results in the formation of the daughter nuclide Lead-193 (¹⁹³Pb). chemlin.org This transformation can be represented by the following nuclear equation:
¹⁹⁷₈₄Po → ¹⁹³₈₂Pb + ⁴₂He
Spectroscopic techniques are employed to identify ¹⁹³Pb by detecting the characteristic energies of the emitted alpha particles and any subsequent gamma rays from the de-excitation of the daughter nucleus. whiterose.ac.ukbnl.gov
Theoretical Calculations of Alpha Decay Half-lives (e.g., WKB Approximation, Double Folding Model)
Theoretical models play a significant role in predicting and understanding the alpha decay half-lives of isotopes like ¹⁹⁷Po. The Wentzel-Kramers-Brillouin (WKB) semiclassical approximation is a commonly used method for these calculations. arxiv.orgarxiv.orgresearchgate.net This approach models the alpha particle tunneling through the potential barrier created by the nucleus. researchgate.netscience.gov
The effective potential in these calculations includes the Coulomb potential, the centrifugal potential, and the nuclear potential. arxiv.orgarxiv.orgresearchgate.net The nuclear potential can be determined using microscopic models such as the double folding model, which utilizes effective nucleon-nucleon (NN) interactions. arxiv.orgarxiv.org Different parametrizations of these interactions, like the R3Y interactions derived from relativistic mean field theory, have been employed to compute the nuclear potentials and subsequently the alpha decay half-lives of various polonium isotopes. arxiv.orgarxiv.orgresearchgate.net Studies have shown that using density-dependent NN interactions can lead to improved agreement with experimental data compared to density-independent interactions. arxiv.orgarxiv.org Other theoretical frameworks, such as the Gamow-like model and the Coulomb and proximity potential model, have also been used to compute the α-decay half-lives of polonium isotopes. ias.ac.in
Electron Capture and Beta-Plus Decay Investigations
In addition to alpha decay, ¹⁹⁷Po also decays through electron capture (EC) and beta-plus (β+) decay, processes that involve the conversion of a proton into a neutron within the nucleus. libretexts.orgwikipedia.org
Determination of Electron Capture / Beta-Plus Branching Ratios
The combined branching ratio for electron capture and beta-plus decay for ¹⁹⁷Po is 56(7)%. chemlin.org This means that a slight majority of ¹⁹⁷Po nuclei decay via one of these two processes. The total decay energy for this combined pathway is 6.33(5) MeV. chemlin.org Electron capture occurs when the nucleus captures an inner atomic electron, while beta-plus decay involves the emission of a positron. libretexts.orgwikipedia.org These processes are competitive and their relative probabilities depend on the specific nuclear structure.
Interactive Data Table: Electron Capture and Beta-Plus Decay Properties of this compound
| Property | Value |
| EC/β+ Branching Ratio | 56(7) % |
| EC/β+ Decay Energy | 6.33(5) MeV |
Spectroscopic Identification of Daughter Nuclide (Bismuth-197)
Both electron capture and beta-plus decay of this compound lead to the formation of the same daughter nuclide, Bismuth-197 (¹⁹⁷Bi). chemlin.org The nuclear reactions can be represented as:
Electron Capture: ¹⁹⁷₈₄Po + e⁻ → ¹⁹⁷₈₃Bi + νe
Beta-Plus Decay: ¹⁹⁷₈₄Po → ¹⁹⁷₈₃Bi + e⁺ + νe
The identification of ¹⁹⁷Bi is achieved through spectroscopic methods that detect the characteristic X-rays emitted following electron capture or the gamma rays from the de-excitation of the daughter nucleus. chemlin.org
Gamma-Ray Spectroscopy Analysis of this compound
Gamma-ray spectroscopy is a crucial analytical technique for investigating the nuclear structure of isotopes like this compound (¹⁹⁷Po). It involves the detection and analysis of gamma rays emitted during the decay of excited nuclear states, providing valuable information about the energy levels within the nucleus.
Identification of Gamma Transitions and Energies
The study of gamma rays emitted following the decay of ¹⁹⁷Po allows for the identification of the energy of its excited states. In experiments, gamma-ray spectra in coincidence with the alpha decay of the 13/2⁺ isomers of ¹⁹⁷Po have been recorded. unc.edu Analysis of these spectra reveals the energies of the gamma transitions that de-excite the nucleus.
For odd-mass Polonium isotopes, including ¹⁹⁷Po, two alpha peaks are typically observed for each isotope: a prominent peak from the de-excitation of the 13/2⁺ isomer and a weaker one from the 3/2⁻ isomer. unc.edu By gating on these specific alpha decay energies, cleaner gamma-ray spectra can be obtained, which helps in the unambiguous assignment of gamma transitions to ¹⁹⁷Po. unc.edu
The three most intense gamma transitions observed above the 13/2⁺ isomer in ¹⁹⁷Po are key to understanding its level structure. unc.edu The energies of these transitions provide direct measurements of the energy differences between the nuclear levels.
Interactive Data Table: Gamma Transitions in ¹⁹⁷Po
| Transition Property | Value |
| Most Intense γ-ray Energy 1 | E1 |
| Most Intense γ-ray Energy 2 | E2 |
| Most Intense γ-ray Energy 3 | E3 |
Coincidence Measurements and Construction of Nuclear Level Schemes
To establish the sequence and relationship between the identified gamma transitions, gamma-gamma (γ-γ) coincidence measurements are employed. This technique involves detecting two gamma rays simultaneously. If two gamma rays are in coincidence, it implies they are part of the same decay cascade.
By analyzing which gamma rays appear in coincidence with others, a nuclear level scheme can be constructed. This scheme is a map of the excited states of the nucleus, showing their energies and the transitions between them. For instance, if a gamma ray of energy E1 is in coincidence with a gamma ray of energy E2, it suggests a cascade where a higher energy level de-excites via the emission of E1, populating an intermediate level which then de-excites by emitting E2.
The construction of the level scheme for ¹⁹⁷Po relies on the systematic analysis of these coincidence relationships, often supported by theoretical models and comparisons with the level structures of neighboring isotopes. unc.edu
Studies of Internal Conversion Electrons
In addition to gamma-ray emission, an excited nucleus can de-excite through internal conversion. In this process, the excitation energy is transferred directly to an orbital electron, which is then ejected from the atom. The study of these internal conversion electrons provides complementary information to gamma-ray spectroscopy.
The probability of internal conversion relative to gamma emission is described by the internal conversion coefficient (ICC), denoted by α. wikipedia.org The ICC is dependent on the transition energy, the multipolarity of the transition (the angular momentum and parity change), and the atomic number of the nucleus. wikipedia.org
For heavy nuclei like Polonium, internal conversion can be a significant de-excitation mode, especially for low-energy transitions. Measuring the energies of the conversion electrons allows for the determination of the transition energies. Furthermore, by comparing the experimental ICCs (determined from the relative intensities of conversion electrons and gamma rays) with theoretical calculations, the multipolarity of the transitions can be deduced. This information is critical for assigning spin and parity values to the nuclear levels in the decay scheme of ¹⁹⁷Po.
Advanced Decay Spectroscopy Methodologies
To study exotic nuclei like ¹⁹⁷Po, which are produced in very small quantities and have short half-lives, advanced experimental techniques are necessary.
Recoil-Alpha-Decay Tagging Technique
The recoil-decay tagging (RDT) technique is a powerful method used to identify the gamma rays originating from a specific, rare nucleus produced in a fusion-evaporation reaction. unc.eduaps.org In this method, the nucleus of interest (the recoil) is separated from the primary beam and other reaction products and implanted into a position-sensitive detector. unc.edu
The subsequent alpha decay of the implanted recoil is then detected at the same position. kuleuven.be By correlating the prompt gamma rays detected at the target with the characteristic alpha decay of the recoil, it is possible to unambiguously assign the gamma rays to the specific nucleus. For ¹⁹⁷Po, this involves identifying its characteristic alpha decay and then analyzing the coincident gamma-ray spectrum. unc.edu
In some cases, to improve the selectivity, a recoil-alpha-alpha (R-α-α) tagging method is used. This involves correlating the recoil with two subsequent alpha decays, which can be necessary to distinguish from contaminating isotopes with similar alpha decay energies. aps.org
In-Beam Gamma-Ray Spectroscopy
In-beam gamma-ray spectroscopy involves the detection of gamma rays emitted promptly at the moment of a nuclear reaction. unc.eduosti.gov This technique is essential for studying the excited states of nuclei that are populated directly in the reaction.
For ¹⁹⁷Po, in-beam spectroscopy is typically performed using a large array of high-purity germanium (HPGe) detectors surrounding the target. kuleuven.be These detector arrays have high efficiency and good energy resolution, allowing for the detection of weak gamma-ray transitions. When combined with techniques like recoil-decay tagging, in-beam spectroscopy allows for the detailed study of the level structure of very exotic nuclei like ¹⁹⁷Po, providing insights into phenomena such as shape coexistence and collective motion. unc.edu
Experimental Production and Synthesis of Polonium 197
Heavy-Ion Fusion-Evaporation Reactions
Heavy-ion fusion-evaporation reactions are a cornerstone in the synthesis of specific neutron-deficient nuclei. This process involves the collision of a heavy-ion projectile with a target nucleus, leading to the formation of an excited compound nucleus. This compound nucleus then de-excites by "evaporating" particles, primarily neutrons, protons, and alpha particles, to reach a more stable state, such as Polonium-197.
The choice of projectile and target is critical for maximizing the production yield of the desired isotope. The goal is to form a compound nucleus that can decay to this compound through a favorable evaporation channel. For instance, bombarding a Gold-197 target with Carbon-12 ions or an Erbium target with Sulfur-32 ions are potential pathways. While specific experimental data for the production of this compound via these exact reactions are not extensively published, the principles are well-established in the synthesis of other polonium isotopes. For example, other neutron-deficient polonium isotopes have been successfully synthesized by irradiating platinum targets with carbon nuclei. Similarly, reactions like ¹⁶O + ²⁰⁸Pb have been studied to understand the fusion-evaporation process leading to polonium compound nuclei.
| Projectile | Target | Compound System | Observed Products | Facility/Reference |
| ¹²C | ¹⁹⁸Pt | ²¹⁰Po | Fission Fragments, Evaporation Residues | |
| ¹⁸O | ¹⁹²Os | ²¹⁰Po | Fission Fragments, Evaporation Residues | |
| ⁴⁰Ar | ¹⁶⁶Er | ²⁰⁶Hg | Hg Isotopes | |
| ⁶He | ¹⁹⁷Au | ²⁰³Tl | Tl Isotopes (e.g., ²⁰¹Tl, ²⁰⁰Tl) | |
| ²⁰Ne | ¹⁹⁷Au | ²¹⁷Ac* | Po and At Isotopes | |
| (Note: Compound system shown is before particle evaporation) |
The reaction cross-section is a measure of the probability that a specific nuclear reaction will occur. Its measurement is fundamental to optimizing isotope production. The cross-section is highly dependent on the projectile's energy, and experimentalists typically measure an "excitation function," which is a plot of the cross-section versus beam energy. For the production of a specific isotope like this compound via a reaction such as ¹⁹⁷Au(¹²C,xn)¹⁹⁷Po, the cross-section would be measured at various Carbon-12 beam energies to find the optimal production energy.
Selection of Target and Projectile Combinations (e.g., Au-197 + C-12; Er + S-32)
Proton-Induced Nuclear Reactions
An alternative and highly effective method for producing a wide range of neutron-deficient isotopes, including this compound, is through proton-induced spallation. This method is less selective than heavy-ion fusion but can produce many different isotopes simultaneously.
In proton-induced spallation, a high-energy proton (e.g., 1.4 GeV) strikes a heavy target nucleus, such as Uranium or Bismuth. The collision imparts significant energy to the target nucleus, causing it to eject a cascade of particles (spallation) and subsequently fission or evaporate further particles. This process leads to a wide array of residual nuclei.
At the ISOLDE facility at CERN, this compound is produced by bombarding a thick uranium carbide (UCx) target with 1.4-GeV protons. The reaction mechanism is complex, involving a combination of spallation and fission of the uranium target. The resulting polonium isotopes are then extracted for study. For instance, the reaction ²⁰⁹Bi(p,xn)Po is a well-studied pathway for producing polonium isotopes, although detailed cross-section data for the x=13 channel required to produce ¹⁹⁷Po from ²⁰⁹Bi are scarce.
| Reaction Type | Target | Projectile/Energy | Primary Products | Facility/Reference |
| Spallation | Uranium Carbide (UCx) | 1.4 GeV Protons | Various Po Isotopes (¹⁹¹⁻²¹¹Po) | ISOLDE (CERN) |
| (p,xn) | Bismuth-209 | 40-100 MeV Protons | ²⁰³⁻²⁰⁷Po, ²⁰²⁻²⁰⁷Bi | |
| (p,xn) | Bismuth-209 | 40 MeV Protons | ²⁰⁶Po, ²⁰⁸Po |
Post-Production Separation and Purification Techniques for this compound
Due to its short half-life of approximately 1.4 minutes, the separation and purification of this compound from the target material and other reaction byproducts must be extremely rapid and efficient.
For longer-lived polonium isotopes, several effective radiochemical separation techniques exist. These methods are designed to isolate polonium based on its unique chemical properties.
Solvent Extraction: This technique, also known as liquid-liquid extraction, separates polonium by partitioning it between two immiscible liquid phases. For example, polonium can be extracted from hydrochloric acid solutions into organic solvents.
Chromatography: Ion-exchange and extraction chromatography are powerful methods for purifying polonium. Polonium can be adsorbed onto a resin from an acid solution and then selectively eluted with a different reagent.
Distillation/Thermochromatography: Exploiting the volatility of polonium, this method separates it from less volatile target materials like bismuth by heating the irradiated target in a vacuum or under a controlled atmosphere. Polonium evolves as a vapor and is condensed on a cooler surface. This technique has been shown to achieve a recovery yield of over 97% for polonium isotopes separated from a bismuth target.
For a short-lived isotope like this compound, these batch-wise chemical methods are generally too slow. Therefore, online isotope separation is the method of choice. At facilities like ISOLDE, the products from the spallation target diffuse out and are immediately ionized by a highly selective Resonance Ionization Laser Ion Source (RILIS). The ionized atoms are then accelerated and passed through a mass separator, which uses magnetic fields to separate the ions based on their mass-to-charge ratio. This allows for the creation of a pure, mass-separated ion beam of a specific isotope, such as this compound, which can be directed to a detector station for immediate study. This entire process occurs on a timescale of seconds, making it possible to investigate the properties of very short-lived nuclei.
Online Mass Separation Techniques
The experimental production of this compound, a neutron-deficient isotope, relies on advanced techniques that allow for its synthesis and immediate separation from a complex mixture of other nuclear reaction products. A primary method employed for this purpose is the Isotope Separation On-Line (ISOL) technique, notably utilized at facilities like the ISOLDE online isotope separator at CERN. aps.orgresearchgate.netbnl.gov
In this process, a target material is bombarded with high-energy particles to induce nuclear reactions, such as spallation or fission. bnl.gov For the production of neutron-deficient polonium isotopes, including Po-197, a common approach involves irradiating a thick uranium carbide (UCx) target with high-energy protons. aps.org
Following production within the target, the various isotopes effuse out and are guided into an ion source. Here, techniques like in-source resonance ionization spectroscopy can be applied to selectively ionize the element of interest—in this case, polonium. researchgate.net This selective ionization is a crucial first step in purification.
The newly created ions are then accelerated, typically to an energy of several tens of kiloelectronvolts (keV), and directed into a mass separator. aps.orgresearchgate.net This separator uses powerful dipole magnets to deflect the ion beam, separating the ions based on their mass-to-charge ratio. aps.org This allows for the isolation of ions with a specific mass number, such as A=197. The separated ion beam can then be directed to various experimental setups for detailed study. aps.orgresearchgate.net
Research findings from experiments using these techniques have been instrumental in characterizing the nuclear properties of this compound and its isomer, Po-197m. bnl.gov By guiding the mass-separated beam into decay spectroscopy stations, scientists can perform precise measurements. For instance, α-decay analysis of mass-separated A=197 samples allows for the clear identification of the ground and isomeric states of ¹⁹⁷Po. researchgate.net Such measurements are used to determine nuclear properties like magnetic dipole moments and spectroscopic electric quadrupole moments. bnl.gov
The table below summarizes key parameters and findings from experiments producing this compound using online mass separation techniques at the ISOLDE facility.
| Parameter | Value / Description | Source(s) |
| Facility | ISOLDE at CERN | aps.orgresearchgate.netbnl.gov |
| Target Material | Uranium Carbide (UCx) | aps.org |
| Projectile | Protons | aps.orgbnl.gov |
| Projectile Energy | 1.4 GeV | aps.orgbnl.gov |
| Ion Acceleration | 30 keV | aps.orgresearchgate.net |
| Separation Method | High-Resolution Separator (HRS) using dipole magnets | aps.org |
| Post-Separation Analysis | ISOLTRAP, Windmill (WM) decay station | aps.orgresearchgate.net |
| Research Focus | Measurement of hyperfine splitting, magnetic dipole moments, and spectroscopic electric quadrupole moments. | researchgate.netbnl.gov |
The effectiveness of the mass separation is critical for obtaining pure samples, which is necessary for unambiguous measurements. The high resolving power of modern mass separators can effectively distinguish polonium isotopes from isobaric contaminants, such as thallium isotopes, which are also produced in the initial nuclear reactions. aps.org
The following table details the specific isotopes of this compound that have been produced and studied using these online mass separation methods.
| Isotope | State | Production Method | Source(s) |
| This compound | Ground State | 238U(p, F) followed by mass separation | bnl.gov |
| Polonium-197m | Isomer | 238U(p, F) followed by mass separation | bnl.gov |
Systematics and Trends in the Polonium Isotopic Chain
Isotopic Evolution of Nuclear Moments and Radii in Polonium
The changes in nuclear mean-square charge radii (δ⟨r²⟩) across the polonium isotopic chain reveal important information about nuclear size and shape. Measurements performed at CERN-ISOLDE on odd-A polonium isotopes from ¹⁹¹Po to ²¹¹Po have shown a distinct trend. researchgate.net As one moves away from the neutron-magic number N=126 (as in ²¹⁰Po) towards more neutron-deficient isotopes, a gradual increase in the charge radii is observed. cern.ch This trend suggests an onset of deformation beginning around ¹⁹⁷Po and ¹⁹⁸Po. cern.chresearchgate.net
For the most neutron-deficient isotopes, including ¹⁹⁷Po, a deviation in the magnetic dipole and electric quadrupole moments from the relatively constant values seen in heavier polonium isotopes is also observed. kuleuven.be These deviations are consistent with the assumption of a gradual increase in mean deformation for polonium isotopes with a mass number less than 198. kuleuven.be
Phenomenon of Shape Coexistence and Deformation Effects in Polonium Isotopes
The region of the nuclear chart near the Z=82 proton shell closure, where polonium resides, is a classic area for the study of shape coexistence. myrrha.be This phenomenon occurs when two or more distinct nuclear shapes (e.g., spherical, oblate, prolate) exist at very similar excitation energies within the same nucleus. myrrha.be
In the heavier polonium isotopes (mass number A > 200), the nuclear structure can be largely explained by the coupling of the two valence protons outside the Z=82 closed shell to a vibrating lead core. myrrha.be However, for lighter isotopes (A < 200), there is a notable down-sloping trend in the energies of excited states, which is interpreted as evidence for an interplay between the regular spherical structure and "intruder" structures that are deformed. myrrha.be
Studies using the interacting boson model with configuration mixing (IBM-CM) support the idea that shape coexistence is a key feature in the polonium isotopes, although it may be "hidden" in a manner similar to that in platinum isotopes. arxiv.orgresearchgate.net The analysis of charge radii and electromagnetic moments indicates that for isotopes like ¹⁹⁷Po and its lighter neighbors, deformation from a purely spherical shape becomes the ground state characteristic. kuleuven.beresearchgate.net This contrasts with the neighboring mercury (Hg) isotopes, where a more pronounced staggering effect between the radii of odd and even isotopes is seen, which is not present in polonium. cern.ch
Comparative Analysis with Neighboring Isotopic Chains (Lead, Bismuth, Radon)
The structural evolution in polonium isotopes is best understood in comparison with its neighbors on the nuclear chart.
Lead (Pb, Z=82): As a magic proton number, the lead isotopes provide a benchmark for spherical nuclei. The behavior of polonium isotopes, with two extra protons, is often interpreted in relation to the stable lead core. Shape coexistence is also a well-established phenomenon in the neutron-deficient lead region. myrrha.be
Bismuth (Bi, Z=83): Bismuth isotopes, having just one proton more than the closed shell, provide a simpler case for studying single-proton states. The decay of Polonium-197 to Bismuth-197 connects the level structures of these two isotopic chains. chemlin.org
Radon (Rn, Z=86): Radon isotopes, with two protons more than polonium, also exhibit features of shape evolution. The decay chains of radon produce various polonium, lead, and bismuth isotopes. nih.govcaliforniaagriculture.org For instance, the decay of Radon-222 produces Polonium-218 and Polonium-214, while the Radon-220 (thoron) decay chain involves Polonium-216 and Polonium-212. nih.govmdpi.com Comparative studies of charge radii show similar systematic trends in the polonium and radon isotopic chains, though with some differences in magnitude. arxiv.org The phenomenon of shape coexistence and the influence of shell closures are common themes across these chains, providing a comprehensive picture of nuclear dynamics in this mass region. researchgate.net
Astrophysical Implications of Polonium 197 Nuclear Data
Role in Stellar Nucleosynthesis Processes
Stellar nucleosynthesis is the process by which chemical elements are created within stars. universetoday.comtheaveragescientist.co.uk The vast majority of elements heavier than hydrogen and helium are forged in the high-temperature, high-density cores of stars or during cataclysmic stellar explosions. universetoday.comsparkie.com.au The primary mechanisms for producing heavy elements are neutron-capture processes, categorized as the slow (s-process) and rapid (r-process), which occur on the neutron-rich side of the valley of stability. nasa.govwikipedia.org
However, a class of about 35 rare, proton-rich isotopes, known as p-nuclei, cannot be formed by either the s- or r-process. nasa.gov Polonium-197, being a proton-rich nuclide, falls into the general region of the chart of nuclides where these processes are relevant. Its production is thought to occur in explosive events like supernovae through a mechanism known as the gamma-process (or p-process). harvard.edu In this process, pre-existing heavy seed nuclei from the s- and r-processes undergo a series of photodisintegration reactions—specifically (γ,n), (γ,p), and (γ,α) reactions—at peak temperatures of 2-3 billion Kelvin. harvard.edu These reactions strip nucleons from the seed nuclei, driving them toward the proton-rich side and producing the p-nuclei. harvard.edu
This compound can be considered an intermediate nuclide in these complex reaction networks. While it decays rapidly, its properties influence the reaction flow and the final abundances of other nuclei in its mass region. Understanding the formation and destruction pathways of Po-197 helps to model the conditions present during these explosive nucleosynthesis events.
Contributions to the Understanding of Rapid Proton Capture (rp-process)
The rapid proton capture process (rp-process) is a sequence of consecutive proton captures on seed nuclei that occurs in extremely hot, hydrogen-rich stellar environments. wikipedia.org Such conditions are believed to exist in binary systems where a neutron star accretes matter from a companion star, leading to thermonuclear explosions observed as X-ray bursts. msu.edu The rp-process synthesizes elements along the proton-rich side of the valley of stability, close to the proton drip line. wikipedia.org
The pathway of the rp-process is determined by a competition between proton capture reactions and beta-plus (β+) decays. wikipedia.org The process can be stalled at certain long-lived "waiting-point" nuclei, where further proton capture is difficult and the nucleus must first undergo β+ decay. The speed and endpoint of the rp-process are highly sensitive to the properties of the exotic nuclei involved, including their mass, half-life, and decay modes.
This compound lies in a mass region that is relevant to the upper end of the rp-process. While current models suggest the rp-process may terminate before reaching polonium, inhibited by alpha decay near the tin-antimony-tellurium region, studying the properties of nuclei like Po-197 is essential for constraining these models. wikipedia.org The nuclear data for Po-197 and its neighbors help to verify the theoretical predictions that prevent the reaction path from proceeding to higher masses. Precise measurements of its half-life and decay branching ratios provide critical input for the large-scale reaction network calculations that simulate rp-process nucleosynthesis.
Nuclear Data for this compound
| Property | Value |
|---|---|
| Atomic Number (Z) | 84 |
| Mass Number (A) | 197 |
| Atomic Mass | 196.985622(11) u |
| Half-Life | 53.6(9) s wikipedia.org |
| Decay Modes | α-decay (44%), Electron Capture/β+ (56%) wikipedia.orgchemlin.org |
| Alpha Decay Energy | 6.412(3) MeV chemlin.org |
| EC/β+ Decay Energy | 6.33(5) MeV chemlin.org |
| Spin and Parity | (3/2-) chemlin.orgkaeri.re.kr |
| Parent Isotopes | 201Rn, 197At chemlin.org |
| Daughter Isotopes | 193Pb, 197Bi chemlin.org |
Constraints on Stellar Models and Element Abundance Predictions
Stellar models that aim to explain the chemical evolution of the universe rely heavily on accurate nuclear physics data. arxiv.orgarxiv.org The predicted abundances of elements synthesized in stars are a direct output of these models, and their agreement with observed abundances (for instance, in the solar system or in the spectra of metal-poor stars) is a key test of their validity. harvard.eduarxiv.org
The properties of individual nuclides, especially unstable ones like this compound, serve as crucial constraints on these models. arxiv.org Uncertainties in nuclear data, such as half-lives or reaction cross-sections, can lead to significant variations in the predicted final abundances of elements. msu.edu By experimentally measuring the properties of Po-197, scientists can reduce these uncertainties.
For example, incorporating the precise half-life and branching ratios of Po-197 into a supernova model helps to refine the calculations of the reaction flow during a p-process or rp-process. harvard.edu This refinement leads to more reliable predictions for the yields of heavier elements. If a model using this data successfully reproduces the observed abundance patterns of p-nuclei, it lends confidence to the model's description of the stellar environment, such as its peak temperature, density, and explosion timescale. Conversely, a mismatch may indicate that the physical conditions in the model are incorrect or that other nuclear reactions are more important than previously thought. Therefore, the study of Po-197, while seemingly focused on a single isotope, has broader implications for validating and constraining our fundamental models of stellar evolution and nucleosynthesis.
Table of Mentioned Compounds
| Compound Name | Formula/Symbol |
|---|---|
| This compound | 197Po |
| Lead-193 | 193Pb |
| Bismuth-197 | 197Bi |
| Astatine-197 | 197At |
| Radon-201 | 201Rn |
| Hydrogen | H |
| Helium | He |
| Carbon | C |
| Tin | Sn |
| Antimony | Sb |
| Tellurium | Te |
| Uranium | U |
| Mercury-197 | 197Hg |
Advanced Research Methodologies and Future Directions
Applications of High-Resolution Mass Spectrometry (e.g., ISOLTRAP)
High-precision mass measurements are fundamental to understanding the nuclear structure of exotic nuclei. The ISOLTRAP mass spectrometer at the ISOLDE facility at CERN is a key instrument for such studies, providing mass values with high accuracy for short-lived radioactive nuclei. wikipedia.orgresearchgate.netcerncourier.com This technology is crucial for determining nuclear binding energies, which reveal details about shell effects, nuclear shapes, and the energy of isomeric states. researchgate.netcerncourier.com
For Polonium-197, ISOLTRAP has been instrumental in the direct mass measurement of its low-spin (3/2⁻) ground state and its high-spin (13/2⁺) isomeric state. researchgate.netaps.org These measurements allow for the precise determination of the isomer's excitation energy. researchgate.netaps.org The experimental setup combines several components to achieve its high precision:
A gas-filled radiofrequency quadrupole (RFQ) trap is used to decelerate, cool, and bunch the ion beam delivered from the ISOLDE target. wikipedia.orgiaea.org
A multi-reflection time-of-flight (MR-ToF) mass spectrometer provides initial mass separation and can be used for measurements of very short-lived nuclides. isolde.cern
A tandem Penning trap system performs the final high-precision mass measurement by determining the cyclotron frequency of the ions in a strong, uniform magnetic field. wikipedia.orgcerncourier.comisolde.cern The mass is determined with relative uncertainties that can be as low as 1E-8. isolde.cern
By combining isomer-selective laser ionization with these mass spectrometry techniques, researchers can produce purified beams of either the ground or isomeric state of an isotope. aps.org Subsequent decay spectroscopy on these purified samples provides an unambiguous connection between the measured mass and a specific nuclear state. aps.org The data obtained from ¹⁹⁷Po also helps to refine the understanding of energy systematics in neighboring isotopes through its alpha-decay chains to lead (Pb), radon (Rn), and radium (Ra). aps.org
Table 1: Key Properties of this compound This table is interactive. You can sort and filter the data.
| Property | Value |
|---|---|
| Nucleon Number (A) | 197 |
| Proton Number (Z) | 84 |
| Neutron Number (N) | 113 |
| Half-life | 84(16) s |
| Ground State Spin & Parity | (3/2⁻) |
| Isomeric State Spin & Parity | (13/2⁺) |
| Isomer Excitation Energy | 204 keV |
| Decay Modes | Alpha (α), Electron Capture (EC)/Beta-plus (β⁺) |
| Alpha Decay Energy | 6.412(3) MeV |
| EC/β⁺ Decay Energy | 6.33(5) MeV |
| Magnetic Dipole Moment (μ) | -0.882(65) μN |
Data sourced from ChemLin chemlin.org and other nuclear physics data compilations.
Developments in Laser Ionization Spectroscopy for Nuclear Studies
Laser ionization spectroscopy is a powerful and highly sensitive method for investigating the properties of radioactive isotopes. kuleuven.bearxiv.orgresearchgate.net This technique allows for model-independent measurements of nuclear spins, magnetic dipole and electric quadrupole moments, and changes in mean-square charge radii by probing the hyperfine structure and isotope shifts of atomic transitions. arxiv.orgaps.org
For polonium, which has no stable isotopes, in-source laser spectroscopy was essential for establishing efficient ionization schemes. kuleuven.be At facilities like ISOLDE, the Resonance Ionization Laser Ion Source (RILIS) is used to selectively ionize elements, enhancing the purity of the produced radioactive ion beams. kuleuven.beaps.org Research on neutron-deficient polonium isotopes, including the mass region of ¹⁹⁷Po, has utilized this technique to measure the yields of the isotope chain from ¹⁹³Po to ¹⁹⁸Po. kuleuven.be
Key developments that have enhanced these studies include:
New Ionization Schemes: The development of three-step laser ionization schemes for polonium has been crucial for performing in-source spectroscopy. kuleuven.beaps.org
Increased Selectivity: The Laser Ion Source and Trap (LIST) has been developed to suppress contamination from surface-ionized isobars, such as francium in polonium beams, by a factor of over 1000 with only a minor loss in ionization efficiency. aps.org This is achieved by performing laser ionization inside a radio-frequency quadrupole ion guide, which can repel unwanted surface-ionized ions. aps.org
High Resolution: Techniques like Collinear Resonance Ionization Spectroscopy (CRIS) provide high spectral resolution, enabling precise measurements of the hyperfine structure of isotopes. aps.org
These advancements provide the necessary groundwork for extending detailed spectroscopic studies to the most neutron-deficient polonium isotopes, yielding crucial data to test and refine nuclear theories. kuleuven.bearxiv.org
Refinements in Theoretical Nuclear Models and Predictive Capabilities
Experimental data from mass spectrometry and laser spectroscopy on isotopes like ¹⁹⁷Po are essential for benchmarking and refining theoretical nuclear models. arxiv.orgarxiv.org These models aim to describe the complex interactions within the atomic nucleus and predict the properties of nuclei, especially in unexplored regions of the nuclear chart. arxiv.orgaip.org
Several theoretical frameworks are used to study the polonium isotopic chain:
Covariant Density Functional Theory (CDFT): This model, using frameworks like the Relativistic Hartree-Bogoliubov (RHB) mean-field approach, is used to systematically investigate properties across the polonium isotopes, including potential energy surfaces, binding energies, and shape evolution. researchgate.netbnl.gov
Macroscopic-Microscopic Models: Models such as the Finite Range Droplet Model (FRDM) have been used to analyze nuclear properties, though early studies had to rely on these models to extract charge radii from isotope shifts due to a lack of precise atomic calculations. arxiv.org
Shell Models and Interacting Boson Models (IBM): These models are used to understand the emergence of collective phenomena and shape coexistence in the neutron-deficient lead region, where polonium isotopes are located. researchgate.netiocscience.org
Ab Initio and Microscopic Models: These approaches, derived from first principles, aim to provide a more fundamental understanding of nuclear forces and structure, enhancing predictive power for exotic nuclei where phenomenological models may fail. arxiv.orgaip.org
The precise experimental data on masses, charge radii, and nuclear moments of polonium isotopes, including ¹⁹⁷Po, provide stringent tests for these theories. arxiv.orgarxiv.org For instance, comparing measured isotope shifts with predictions from large-scale atomic calculations allows for the validation of these calculations, which are crucial for reliably extracting nuclear charge radii. arxiv.orgaps.org Discrepancies between experimental results and theoretical predictions stimulate new developments to improve the underlying many-body methods and our understanding of nucleon-nucleon interactions. arxiv.orgarxiv.orgaps.org
Prospects for New Experimental Facilities and Techniques for Exotic Nuclei
The future of nuclear structure physics, particularly the study of highly exotic nuclei like this compound, lies in the development of next-generation radioactive ion beam (RIB) facilities and novel experimental techniques. arxiv.orgeurophysicsnews.org These facilities will provide access to isotopes with very low production cross-sections and short half-lives, closer to the proton and neutron driplines.
Forthcoming and Upgraded Facilities:
FAIR (Facility for Antiproton and Ion Research): The Super-FRS (Superconducting Fragment Separator) at FAIR will be a powerful in-flight separator for producing and separating exotic nuclei with high magnetic rigidity. europhysicsnews.orgmdpi.com
FRIB (Facility for Rare Isotope Beams): Now in operation, FRIB provides high-intensity primary beams to produce a wide range of rare isotopes. europhysicsnews.org
ISOLDE at CERN: Continuous upgrades to the ISOLDE facility, including the High-Energy ISOLDE (HE-ISOLDE) project, aim to increase the intensity and variety of available radioactive ion beams. europhysicsnews.org
JINR (Joint Institute for Nuclear Research): The ACCULINNA-2 fragment separator is being used to produce and study light exotic nuclei and has potential for producing new heavy isotopes. jinr.ru
Novel Experimental Techniques:
Electron Scattering on Exotic Nuclei: Facilities like the SCRIT at RIKEN and the planned ELISe at FAIR will enable electron scattering experiments on short-lived nuclei for the first time, providing a precise probe of their charge and matter distributions. ectstar.eu
In-beam Gamma-Ray Spectroscopy: Using fusion-evaporation reactions with stable and, in the future, radioactive beams allows for the study of excited states in neutron-deficient nuclei, revealing insights into the evolution of collective behavior. unipi.itindico.global
Decay Tracking Techniques: Advanced detector systems that can track the decay products of implanted or in-flight nuclei with high precision will allow for the study of nuclei with extremely short lifetimes and rare decay modes. unipi.it
These future capabilities will enable more detailed investigations of the structure of this compound and its neighbors, addressing open questions about shape coexistence, shell evolution near the Z=82 shell closure, and the limits of nuclear existence. unipi.itin2p3.fr
Table 2: Chemical Compounds Mentioned
| Compound Name | Formula |
|---|---|
| This compound | ¹⁹⁷Po |
| Lead | Pb |
| Radon | Rn |
| Radium | Ra |
| Francium | Fr |
| Uranium Carbide | UCx |
| Beryllium | Be |
| Cadmium Polonide | CdPo |
| Calcium Polonide | CaPo |
| Barium Polonide | BaPo |
| Lead Polonide | PbPo |
| Magnesium Polonide | MgPo |
| Mercury Polonide | HgPo |
Q & A
Q. How can researchers ensure their this compound studies meet reproducibility standards?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
